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Compound of Interest

2-Acetoxy-2',4'"-
Compound Name:

difluoroacetophenone

Cat. No.: B130826

Technical Guide: 2-Acetoxy-2',4'-
difluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential applications of 2-Acetoxy-2',4'-difluoroacetophenone, a key intermediate in
various chemical syntheses.

Chemical Properties

2-Acetoxy-2',4'-difluoroacetophenone is a fluorinated aromatic ketone derivative. The
presence of fluorine atoms can confer unique properties to molecules, including increased
metabolic stability and binding affinity, making it a valuable building block in medicinal
chemistry and materials science.

Table 1: Physicochemical Properties of 2-Acetoxy-2',4'-difluoroacetophenone
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Property Value

Molecular Formula C1oHsF203[1][2]
Molecular Weight 214.17 g/mol [1][2]
CAS Number 122263-03-0[1][2]
Appearance Pale Yellow Solid[2]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, Methanol[2]

Synthesis and Experimental Protocols

2-Acetoxy-2',4'-difluoroacetophenone can be synthesized from its precursor, 2',4'-
difluoroacetophenone. The following is a generalized experimental protocol for its preparation.

Experimental Protocol: Synthesis of 2-Acetoxy-2',4'-difluoroacetophenone

o Starting Material: Begin with 2',4'-difluoroacetophenone. This compound has been used as a
starting reagent in the synthesis of other molecules.

e Reaction: Acommon method for introducing an acetoxy group at the alpha position of a
ketone is through a-halogenation followed by nucleophilic substitution with an acetate salt, or
via direct oxidation with a suitable reagent like lead tetraacetate.

 Purification: The crude product is typically purified using column chromatography on silica
gel with a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure
2-Acetoxy-2',4'-difluoroacetophenone.

o Characterization: The structure and purity of the final compound are confirmed by analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C), Mass
Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Applications in Research and Development

This compound serves as an important intermediate in the synthesis of various molecules,
particularly in the development of pharmaceuticals and agrochemicals. It is noted as an
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intermediate in the production of antifungal agents[2]. The difluoroacetophenone moiety is a
structural component in various bioactive compounds.

Workflow and Relationships

The following diagram illustrates a logical workflow for the synthesis of 2-Acetoxy-2',4'-
difluoroacetophenone from a common starting material.
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Caption: Synthetic pathway of 2-Acetoxy-2',4'-difluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Acetoxy-2',4'-difluoroacetophenone molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130826#2-acetoxy-2-4-difluoroacetophenone-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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